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Compound of Interest

Compound Name: JBJ-09-063

Cat. No.: B10829293 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of JBJ-09-063. Below you will find

frequently asked questions and troubleshooting guides to address common issues

encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving JBJ-09-063 for in vitro experiments?

A1: The recommended solvent for preparing stock solutions of JBJ-09-063 and its salt forms

for in vitro use is Dimethyl Sulfoxide (DMSO).[1][2][3]

Q2: What is the maximum solubility of JBJ-09-063 in DMSO?

A2: The solubility of JBJ-09-063 and its salt forms in DMSO is high, but can vary. For the free

base, a solubility of 120 mg/mL (215.58 mM) has been reported.[1] The hydrochloride salt has

a reported solubility of 100 mg/mL (168.60 mM) and ≥ 230 mg/mL (387.79 mM).[2][4] The TFA

salt has a reported solubility of ≥ 100 mg/mL (149.10 mM).[3]

Q3: Are there different forms of JBJ-09-063 available? How do they differ in solubility?

A3: Yes, JBJ-09-063 is available as a free base as well as in hydrochloride and TFA salt forms.

[1][2][3] The free base form is noted to be prone to instability.[1] While all forms are highly
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soluble in DMSO, the exact concentrations can differ slightly as indicated in the quantitative

data table below.

Q4: I am having trouble dissolving JBJ-09-063. What can I do?

A4: If you are experiencing difficulty dissolving JBJ-09-063, it is recommended to use

ultrasonication to aid dissolution.[1][2] Additionally, ensure you are using freshly opened,

anhydrous DMSO, as hygroscopic DMSO can negatively impact solubility.[1] For the

hydrochloride salt, heating the solution to 37°C and oscillating it in an ultrasonic bath can also

help increase solubility.[4]

Q5: How should I store my JBJ-09-063 stock solutions?

A5: Stock solutions should be stored at -20°C for up to one month or at -80°C for up to six

months.[2][4] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.

[4]

Q6: Is there a recommended formulation for in vivo studies?

A6: While specific in vivo formulations are not detailed in the provided search results, some

suppliers offer online calculators to help determine the required amounts of solvents like

DMSO, PEG300, Tween 80, and corn oil for preparing a suitable formulation. It is

recommended to contact the supplier for specific guidance on in vivo formulations if not readily

available.[4][5]

Quantitative Solubility Data
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Compound
Form

Solvent
Reported
Solubility
(mg/mL)

Reported
Solubility (mM)

Notes

JBJ-09-063

(Free Base)
DMSO 120 215.58

Requires

ultrasonication;

use of newly

opened DMSO is

critical.[1]

JBJ-09-063

hydrochloride
DMSO 100 168.60

Requires

ultrasonication.

[2]

JBJ-09-063

hydrochloride
DMSO ≥ 230 387.79

Heating to 37°C

and

ultrasonication

can aid

dissolution.[4]

JBJ-09-063 TFA DMSO ≥ 100 149.10

"≥" indicates

solubility is at

least this level,

but saturation is

unknown.[3]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of JBJ-
09-063 (Hydrochloride Salt)

Weigh the Compound: Accurately weigh out 1 mg of JBJ-09-063 hydrochloride.

Add Solvent: Add 0.1686 mL of high-purity, anhydrous DMSO to the vial containing the

compound.[2]

Aid Dissolution:

Vortex the solution thoroughly.
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If the compound is not fully dissolved, place the vial in an ultrasonic bath for several

minutes.[2]

Gentle heating to 37°C can also be applied to assist dissolution.[4]

Visual Inspection: Visually inspect the solution to ensure there are no visible particles. The

solution should be clear.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-20°C or -80°C.[4]

Visual Guides
Experimental Workflow for Solubilizing JBJ-09-063

Start: Weigh JBJ-09-063

Add Anhydrous DMSO

Vortex Thoroughly

Visually Inspect for Complete Dissolution

Ultrasonicate

No

Solution is Clear: Ready for Use/Storage

Yes

Gentle Heating (37°C)
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Caption: Workflow for preparing a JBJ-09-063 solution.
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Caption: JBJ-09-063 inhibits mutant EGFR signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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